molecular formula C13H16ClN3O B8518525 1-(m-Chlorophenyl)-3-(1-ethylpyrrolidin-2-ylidene)urea

1-(m-Chlorophenyl)-3-(1-ethylpyrrolidin-2-ylidene)urea

Cat. No.: B8518525
M. Wt: 265.74 g/mol
InChI Key: HHLZNCAJWUTDFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(m-Chlorophenyl)-3-(1-ethylpyrrolidin-2-ylidene)urea is a useful research compound. Its molecular formula is C13H16ClN3O and its molecular weight is 265.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16ClN3O

Molecular Weight

265.74 g/mol

IUPAC Name

1-(3-chlorophenyl)-3-(1-ethylpyrrolidin-2-ylidene)urea

InChI

InChI=1S/C13H16ClN3O/c1-2-17-8-4-7-12(17)16-13(18)15-11-6-3-5-10(14)9-11/h3,5-6,9H,2,4,7-8H2,1H3,(H,15,18)

InChI Key

HHLZNCAJWUTDFB-UHFFFAOYSA-N

Canonical SMILES

CCN1CCCC1=NC(=O)NC2=CC(=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The hydrochloride salt of 1-ethyl-2-iminopyrrolidine (7.43 g.; 0.05 mole) is converted to free base (5.6 g.; 0.05 mole) by adding 7 ml. of 50% NaOH to an aqueous slurry (minimal amount of water) of the salt and benzene extraction. After drying over K2CO3, the benzene solution is stirred at room temperature and 7.68 g. (0.05 mole) of m-chlorophenylisocyanate, dissolved in anhydrous benzene, is added. The reaction mixture is stirred for 13/4 hours and the solvent is then evaporated in vacuo leaving a solid residue, 1-m-chlorophenyl-3-(1-ethyl-2-pyrrolidylidene)urea. Recrystallizations from ethyl acetate yields the pure product, m.p. = 122°-124° C.
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hydrochloride salt
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